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Compound of Interest

Compound Name: (Z-Ala-Ala-Ala-Ala)2Rh110

Cat. No.: B15622421

Get Quote

(Z-Ala-Ala-Ala-Ala)₂Rh110 is a highly sensitive and specific fluorogenic substrate for the serine

protease, neutrophil elastase. This non-fluorescent bisamide derivative of rhodamine 110

becomes intensely fluorescent upon enzymatic cleavage, providing a robust method for

detecting and quantifying elastase activity. This technical guide provides an in-depth overview

of the substrate's properties, mechanism of action, experimental protocols, and its application

in studying the role of neutrophil elastase in health and disease.

Core Properties and Specifications
(Z-Ala-Ala-Ala-Ala)₂Rh110 is a well-characterized molecule with specific physical and spectral

properties crucial for its use in fluorescence-based assays.[1][2]
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Property Value Reference

CAS Number 149695-85-2 [1]

Molecular Formula C₆₀H₆₆N₁₀O₁₅ [1]

Molecular Weight 1167.2 g/mol [1]

Appearance Crystalline solid [1]

Purity ≥95% [1]

Solubility

DMSO: 2 mg/mL, DMF: 2

mg/mL, DMF:PBS (pH 7.2)

(1:3): 0.25 mg/mL

[1]

Storage -20°C, protect from light [1][3]

Stability ≥ 4 years at -20°C [1]

Mechanism of Action: A Two-Step Fluorescent
Activation
The utility of (Z-Ala-Ala-Ala-Ala)₂Rh110 as a fluorogenic substrate lies in its clever design. The

rhodamine 110 fluorophore is quenched by the two covalently attached tetra-alanine peptide

chains, rendering the molecule non-fluorescent. Neutrophil elastase, with its preference for

cleaving after small, neutral amino acids like alanine, recognizes and hydrolyzes the amide

bonds.[2] This enzymatic cleavage occurs in a two-step process, sequentially removing the

peptide chains and liberating the highly fluorescent rhodamine 110. The resulting fluorescence

can be readily measured, providing a direct correlation to the enzymatic activity of elastase.
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Mechanism of (Z-Ala-Ala-Ala-Ala)₂Rh110 Cleavage
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Neutrophil Elastase Activity Assay Workflow
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Role of Neutrophil Elastase in Inflammatory Signaling
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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